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Compound of Interest

Compound Name: N-Ethylhexylone

CAS No.: 802605-02-3

Cat. No.: B1660619

Get Quote

These application notes provide detailed information and protocols for the use of N-
Ethylhexylone analytical reference standards. This document is intended for researchers,

scientists, and drug development professionals engaged in the analytical, pharmacological,

and toxicological study of this synthetic cathinone.

Overview of N-Ethylhexylone
N-Ethylhexylone (also known as N-Ethylhexedrone or NEH) is a synthetic stimulant of the

cathinone class.[1] It is structurally related to other novel psychoactive substances (NPS) and

functions primarily as a norepinephrine-dopamine reuptake inhibitor (NDRI).[1][2] Some

research also indicates activity at the serotonin transporter, which may contribute to its

psychoactive effects.[1][3] First synthesized in 1964 by Boehringer Ingelheim, it has emerged

on the illicit drug market in recent years, often sold as a "designer drug" or "bath salt".[2] The

availability of well-characterized, high-purity reference standards is crucial for the accurate

identification, quantification, and toxicological assessment of N-Ethylhexylone in forensic and

research settings.[4][5]
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Proper characterization of a reference standard is fundamental to its use in research. The data

presented below is compiled from various analytical sources.

Table 1: Physicochemical Properties of N-Ethylhexylone Reference Standard

Property Value Source(s)

IUPAC Name
1-(1,3-Benzodioxol-5-yl)-2-
(ethylamino)hexan-1-one

[6]

Chemical Formula C₁₅H₂₁NO₃ [6]

Molar Mass 263.337 g·mol⁻¹ [6]

CAS Number 802605-02-3 [6]

Purity (Typical) ≥98% [7]

Appearance
Crystalline solid; White or off-

white powder
[4][7]

Solubility (HCl salt)

DMF: 2.5 mg/mLDMSO: 14

mg/mLPBS (pH 7.2): 3

mg/mLMethanol: 1

mg/mLEthanol: 0.25 mg/mL

[7]

| UV λmax | 236, 282, 320 nm |[7] |

Pharmacology and Mechanism of Action
N-Ethylhexylone's primary mechanism of action involves the inhibition of monoamine

transporters.[3] Like other stimulants, it blocks the reuptake of dopamine (DA) and

norepinephrine (NE) from the synaptic cleft, leading to increased extracellular concentrations of

these neurotransmitters.[3][8] The benzodioxole moiety present in its structure may also

contribute to interactions with the serotonin transporter (SERT).[1] This dual action on

dopamine and serotonin systems can result in both stimulant and entactogenic effects.[1]
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Caption: Mechanism of N-Ethylhexylone at the synapse.
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Application Note: Analytical Characterization
Protocols
Accurate identification of N-Ethylhexylone in seized materials or research samples is critical.

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS) are the most common analytical techniques employed.[9][10]
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Caption: General workflow for analytical characterization.
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Protocol: GC-MS Analysis
This protocol provides a general method for the analysis of N-Ethylhexylone. Laboratories

should validate methods according to their specific instrumentation and requirements.[4]

Instrumentation: Standard Gas Chromatograph with Electron Ionization (EI) Mass

Spectrometer.

Sample Preparation: Dissolve 1 mg of the reference standard in 1 mL of methanol. Dilute as

necessary.

GC Conditions:

Column: Phenyl-methyl siloxane capillary column (e.g., 30 m x 0.25 mm ID x 0.25 µm film

thickness).

Injector Temperature: 250°C.

Injection Mode: Splitless.

Oven Program: Initial temperature of 100°C, hold for 1 minute. Ramp at 20°C/min to

300°C, hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Scan Range: 40-500 m/z.

Expected Results: The primary fragmentation involves an alpha-cleavage, which is common

for cathinones.[9] The resulting fragment ions are key identifiers.

Table 2: Key GC-EI-MS Fragments for N-Ethylhexylone
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m/z (Mass-to-Charge
Ratio)

Interpretation Source(s)

263
Molecular Ion [M]⁺ (low
abundance)

[6]

114

Result of cleavage between

C1 and C2 (α-cleavage), often

the base peak.

[CH₂(CH₂)₃CH=N⁺H(CH₂CH₃)]

[9]

| 163 | Benzoyl Ion [C₈H₇O₃]⁺ |[11] |

Protocol: LC-QTOF-MS Analysis
High-resolution mass spectrometry provides accurate mass data, confirming the elemental

composition.

Instrumentation: Ultra-High-Performance Liquid Chromatograph (UHPLC) coupled to a

Quadrupole Time-of-Flight (QTOF) Mass Spectrometer.

Sample Preparation: Dissolve 1 mg of the reference standard in 1 mL of methanol. Further

dilute with the initial mobile phase.

LC Conditions:

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm ID, 1.7 µm particle size).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to

initial conditions.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.
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MS Conditions:

Ion Source: Electrospray Ionization (ESI), positive mode.

Scan Mode: Full scan with collision-induced dissociation (CID) fragmentation.

Capillary Voltage: 3.5 kV.

Collision Energy: Ramped (e.g., 15-35 V) to obtain rich fragmentation spectra.[11]

Expected Results: The protonated molecule [M+H]⁺ is observed with high mass accuracy.

For C₁₅H₂₂NO₃, the calculated exact mass is 264.1600 m/z. Experimental results have

shown this peak at ~264.1597 m/z, confirming the molecular formula.[9]

Application Note: Quantitative Analysis in Biological
Matrices
This section provides a protocol for quantifying N-Ethylhexylone in blood, relevant for forensic

toxicology and clinical research. The method uses Liquid-Liquid Extraction (LLE) for sample

cleanup followed by LC-MS/MS analysis.

Protocol: Sample Preparation (LLE)
Materials: Whole blood sample, internal standard (e.g., N-Ethylhexylone-d5), 1M sodium

hydroxide, extraction solvent (e.g., ethyl acetate/hexane mixture).

Procedure:

To 1 mL of blood sample in a glass tube, add the internal standard.

Vortex briefly.

Add 100 µL of 1M NaOH to basify the sample.

Add 3 mL of extraction solvent.

Cap and vortex for 5 minutes.
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Centrifuge at 3000 rpm for 10 minutes.

Transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of mobile phase for LC-MS/MS analysis.

Protocol: LC-MS/MS Quantification
This protocol is based on methods for similar synthetic cathinones and should be fully

validated.[10][12]

Instrumentation: UHPLC coupled to a Triple Quadrupole (QqQ) Mass Spectrometer.

LC Conditions: Use conditions similar to the LC-QTOF-MS method described in section 4.2.

MS/MS Conditions:

Ion Source: ESI, positive mode.

Scan Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions must be determined by

infusing the reference standard. For N-Ethylhexylone, the precursor ion would be the

protonated molecule (m/z 264.2). Product ions would be selected from its most intense

fragments (e.g., m/z 163 and 114).

Quantification: Create a calibration curve using fortified blank blood samples with known

concentrations of the N-Ethylhexylone reference standard.

Table 3: Example Validation Parameters for Cathinone Quantification in Blood (Note: These

values are based on a published method for a related cathinone, N-ethylnorpentylone, and

serve as a typical performance target.)[10]
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Parameter Example Value

Limit of Detection (LOD) 1 ng/mL

Limit of Quantification (LOQ) 5 ng/mL

Linear Range 5 - 500 ng/mL

Intra/Inter-day Precision < 15% RSD

| Accuracy | 85 - 115% |

Synthesis and Purification Overview
N-Ethylhexylone reference standards are produced via synthetic organic chemistry. The

general process involves the alkylation of a propiophenone precursor.[1]
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Caption: Logical workflow for N-Ethylhexylone synthesis.

The final product is rigorously purified using techniques like recrystallization or chromatography

to achieve the high purity required for a reference standard.[1] The identity and purity are then
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confirmed by the analytical methods described above.

Handling and Storage of Reference Standards
Storage: Store the reference standard at -20°C for long-term stability.[7]

Handling: This product is for research and forensic applications only and is not for human or

veterinary use.[5][7] Handle in a well-ventilated area, using appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses.

Solutions: Prepare stock solutions in appropriate solvents. Store stock solutions at -20°C.

Before use, allow solutions to warm to room temperature and vortex to ensure homogeneity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy N-Ethylhexylone | 802605-02-3 [smolecule.com]

2. N-Ethylhexedrone - Wikipedia [en.wikipedia.org]

3. mdpi.com [mdpi.com]

4. unodc.org [unodc.org]

5. noramco.com [noramco.com]

6. N-Ethylhexylone - Wikipedia [en.wikipedia.org]

7. caymanchem.com [caymanchem.com]

8. researchgate.net [researchgate.net]

9. Spectroscopic and Chromatographic Characterization of Two Isomeric Cathinone
Derivatives: N-Butyl-Norbutylone and N-Ethylhexylone - PMC [pmc.ncbi.nlm.nih.gov]

10. Analytical quantification, intoxication case series, and pharmacological mechanism of
action for N-ethylnorpentylone (N-ethylpentylone or ephylone) - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.noramco.com/wp-content/uploads/2018/05/Noramco-Reference-Standards-2018.pdf
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.benchchem.com/product/b1660619?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s1971641
https://en.wikipedia.org/wiki/N-Ethylhexedrone
https://www.mdpi.com/1424-8247/18/5/721
https://www.unodc.org/documents/scientific/Recommended_methods_for_the_Identification_and_Analysis_of_Synthetic_Cathinones_in_Seized_Materials-Rev..pdf
https://www.noramco.com/wp-content/uploads/2018/05/Noramco-Reference-Standards-2018.pdf
https://en.wikipedia.org/wiki/N-Ethylhexylone
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.researchgate.net/figure/Synthesis-of-buphedrone-and-N-ethylhexedrone_fig1_342152238
https://pmc.ncbi.nlm.nih.gov/articles/PMC12114368/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12114368/
https://pubmed.ncbi.nlm.nih.gov/30207090/
https://pubmed.ncbi.nlm.nih.gov/30207090/
https://pubmed.ncbi.nlm.nih.gov/30207090/
https://www.researchgate.net/publication/310515240_Identification_and_analytical_characterization_of_nine_synthetic_cathinone_derivatives_N-ethylhexedrone_4-Cl-pentedrone_4-Cl-a-EAPP_propylone_N-ethylnorpentylone_6-MeO-bk-MDMA_a-PiHP_4-Cl-a-PHP_and_4-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660619?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: N-Ethylhexylone
Reference Standards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1660619/docs#application-notes-and-protocols-n-
ethylhexylone-reference-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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